Cas no 34737-07-0 (4-(ethylcarbamoyl)-2,3,5,6-tetraiodobenzoic acid)

34737-07-0 structure
Product name:4-(ethylcarbamoyl)-2,3,5,6-tetraiodobenzoic acid
4-(ethylcarbamoyl)-2,3,5,6-tetraiodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(ethylcarbamoyl)-2,3,5,6-tetraiodobenzoic acid
- DTXSID30188289
- Tetrajodterephthalsaure-mono-aethylamid [German]
- 34737-07-0
- Benzoic acid, 4-((ethylamino)carbonyl)-2,3,5,6-tetraiodo-
- Tetrajodterephthalsaure-mono-aethylamid
- Terephthalamic acid, N-ethyl-2,3,5,6-tetraiodo
- 4-((Ethylamino)carbonyl)-2,3,5,6-tetraiodobenzoic acid
-
- Inchi: InChI=1S/C10H7I4NO3/c1-2-15-9(16)3-5(11)7(13)4(10(17)18)8(14)6(3)12/h2H2,1H3,(H,15,16)(H,17,18)
- InChI Key: ZMTCWFCOFLWIPI-UHFFFAOYSA-N
- SMILES: CCNC(=O)C1=C(C(=C(C(=C1I)I)C(=O)O)I)I
Computed Properties
- Exact Mass: 696.65861
- Monoisotopic Mass: 696.6605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
4-(ethylcarbamoyl)-2,3,5,6-tetraiodobenzoic acid Related Literature
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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